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Compound of Interest

Compound Name: 11-Oxahomoaminopterin

Cat. No.: B1663913

Application Notes and Protocols: 11-
Oxahomoaminopterin

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Oxahomoaminopterin is a synthetic antifolate agent that has demonstrated inhibitory
activity against dihydrofolate reductase (DHFR)[1]. As an analogue of aminopterin, it belongs to
a class of compounds that interfere with folate metabolism, a critical pathway for DNA synthesis
and cell proliferation. This document provides detailed application notes and protocols for the
handling, preparation, and experimental use of 11-Oxahomoaminopterin, with a focus on its
application in cancer research and drug development as a DHFR inhibitor.

Physicochemical Properties and Storage

A summary of the known physicochemical properties of 11-Oxahomoaminopterin is provided
in the table below.
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Property Value Source

Molecular Formula C20H21N706 Immunomart

Molecular Weight 455.43 g/mol Calculated

CAS Number 78520-72-6 Immunomart
Solid (form and color not

Appearance 3 General
specified)

Storage Temperature -20°C Immunomart

Solubility and Stability

Quantitative solubility data for 11-Oxahomoaminopterin in common laboratory solvents is not
readily available in the public domain. However, based on the properties of related antifolate
compounds, a general approach to solubility testing and solution preparation can be followed. It
is recommended to perform small-scale solubility tests to determine the optimal solvent and
concentration for your specific experimental needs.

General Solubility Profile of Antifolates:
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Solvent Expected Solubility Notes

A common solvent for
) . preparing stock solutions of
DMSO (Dimethyl Sulfoxide) Often soluble ] o
organic molecules for in vitro

assays.

Another organic solvent that
DMF (Dimethylformamide) Potentially soluble can be used for initial stock

solutions.

Solubility in agueous solutions

is often limited and can be
Aqueous Buffers (e.g., PBS) Solubility is pH-dependent enhanced by adjusting the pH.

For many antifolates, solubility

increases at alkaline pH.

May be used in some
Ethanol Limited solubility formulations, but less common

for initial stock solutions.

Protocol for Determining Solubility:

» Materials: 11-Oxahomoaminopterin, chosen solvent(s), microcentrifuge tubes, vortex mixer,
sonicator (optional).

e Procedure:

1. Weigh a small, precise amount of 11-Oxahomoaminopterin (e.g., 1 mg) into a
microcentrifuge tube.

2. Add a small, measured volume of the solvent (e.g., 100 uL) to the tube.
3. Vortex the mixture vigorously for 1-2 minutes.

4. If the compound does not fully dissolve, gently warm the mixture or use a sonicator for a
short period.
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5. If the compound remains insoluble, incrementally add more solvent and repeat the
dissolving steps until a clear solution is obtained.

6. Calculate the approximate solubility in mg/mL or mM.
Stability:

o Stock Solutions: It is recommended to prepare concentrated stock solutions in a suitable
organic solvent like DMSO. These should be stored at -20°C or -80°C in small aliquots to
minimize freeze-thaw cycles.

e Working Solutions: Aqueous working solutions should be prepared fresh for each experiment
from the stock solution. The stability of 11-Oxahomoaminopterin in aqueous media at
physiological temperatures (e.g., 37°C) has not been reported and should be determined
empirically if experiments extend over long periods.

Experimental Protocols
Preparation of Stock and Working Solutions for In Vitro
Assays

Materials:

11-Oxahomoaminopterin powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Sterile, high-purity water or appropriate assay buffer (e.g., PBS, Tris-HCI)
Protocol for 10 mM Stock Solution in DMSO:
o Equilibrate the vial of 11-Oxahomoaminopterin to room temperature before opening.

e Weigh out 4.55 mg of 11-Oxahomoaminopterin (or a precisely weighed amount to be
adjusted).
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e Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM
(e.g., for 4.55 mg, add 1 mL of DMSO).

» Vortex thoroughly until the compound is completely dissolved. Gentle warming or sonication
may be required.

 Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile
microcentrifuge tubes.

» Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.
Protocol for Preparing Working Solutions:
e Thaw a single aliquot of the 10 mM stock solution.

o Perform serial dilutions of the stock solution in the appropriate cell culture medium or assay
buffer to achieve the desired final concentrations for your experiment.

e Important: The final concentration of DMSO in the assay should be kept low (typically <
0.5%) to avoid solvent-induced toxicity or artifacts.

Dihydrofolate Reductase (DHFR) Inhibition Assay

The following is a generalized protocol for assessing the inhibitory activity of 11-
Oxahomoaminopterin against DHFR. This assay is based on the spectrophotometric
measurement of the decrease in absorbance at 340 nm, which corresponds to the oxidation of
NADPH to NADP* during the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF) by
DHFR.

Materials:

Recombinant human DHFR enzyme

Dihydrofolate (DHF) substrate

NADPH cofactor

Assay Buffer (e.g., 50 mM Tris-HCI, pH 7.5, containing 150 mM KCl and 1 mM EDTA)
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e 11-Oxahomoaminopterin working solutions

e 96-well UV-transparent microplate

* Microplate reader capable of kinetic measurements at 340 nm

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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